Cas no 2013373-76-5 (5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole)

• Product Name: 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole
• CAS No: 2013373-76-5
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• CID: 5285604
• PubChem ID: 165740750
• Update Time: 2025-05-20

5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 2013373-76-5
• EN300-678373
• 5-(3-bromo-2,2-dimethylpropyl)-1,2-thiazole
• 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole

• Inchi： 1S/C8H12BrNS/c1-8(2,6-9)5-7-3-4-10-11-7/h3-4H,5-6H2,1-2H3
• InChI Key： QJNXFHMOWVFIRF-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CC=NS1

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole

Introduction to 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole (CAS No. 2013373-76-5)

5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole (CAS No. 2013373-76-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. The compound belongs to the thiazole class, which is well-known for its broad spectrum of applications in medicinal chemistry. Thiazole derivatives have been extensively studied for their roles in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of a bromo-substituted branched alkyl group in 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole introduces additional functional diversity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole consists of a five-membered ring containing sulfur and nitrogen atoms, which is a characteristic feature of thiazole compounds. This core structure is highly versatile and can be modified in numerous ways to tailor its pharmacological properties. The 3-Bromo-2,2-dimethylpropyl side chain not only enhances the lipophilicity of the molecule but also provides a reactive site for further functionalization. Such structural features are particularly attractive for drug discovery efforts, as they allow for the exploration of novel binding interactions with biological targets.

In recent years, there has been a surge in interest regarding thiazole derivatives due to their demonstrated efficacy in preclinical studies. For instance, several thiazole-based compounds have shown promising results in inhibiting enzymes involved in cancer cell proliferation and metabolism. The bromine atom in 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole can serve as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores at other positions on the thiazole ring. This flexibility makes the compound a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole is its potential application in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. Thiazole derivatives have been reported to disrupt PPIs by binding to specific residues within the interaction interface. The unique steric and electronic properties of 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole may allow it to interact with PPIs in a manner that conventional inhibitors cannot. This has led to its investigation as a lead compound in fragment-based drug design initiatives.

Furthermore, the compound’s ability to undergo further derivatization makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening (HTS) campaigns have been successfully employed to identify thiazole derivatives with desirable pharmacological profiles. By incorporating 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole into such libraries, researchers can explore a vast chemical space while leveraging the known structural features that contribute to biological activity. This approach has been instrumental in discovering new drugs that would otherwise remain undiscovered through traditional discovery methods.

The synthesis of 5-(3-Bromo-2,2-dimethylpropyl)-1,2-thiazole involves multi-step organic transformations that highlight its synthetic accessibility. The bromination step is particularly noteworthy, as it introduces the reactive bromo group necessary for subsequent cross-coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of thiazole derivatives like this one. For example, recent developments in transition-metal catalysis have allowed for milder conditions and higher yields during bromination and coupling steps. Such improvements not only reduce costs but also minimize waste generation.

From a computational chemistry perspective, 5-(3-Bromo- 22 dimethylpropyl)-1 , 22 thia z ole has been subjected to extensive molecular modeling studies to elucidate its binding modes with potential targets . These studies often involve docking simulations using molecular mechanics force fields or quantum mechanical methods . The results provide valuable insights into how the compound interacts with biological macromolecules , such as proteins or nucleic acids . This information is crucial for optimizing lead structures before moving into expensive wet-lab synthesis . p > < p > One notable study published last year demonstrated that derivatives similar to 55 - ( 33 - B ro mo - 22 , 22 - dim eth ylpro pyl ) - 11 , 22 - thi az ole exhibit inhibitory activity against certain kinases implicated in tumor growth . The study employed both experimental assays and computational modeling to validate these findings . The presence of both lipophilic groups around thi az ole ring enhances solubility while maintaining potent activity . This dual functionality makes compoun d an ideal candidate drug development pipelines . p > < p > In addition medicinal chemists are exploring novel synthetic routes that incorporate green chemistry principles . For example catalytic hydrogenation methods have been developed as alternatives to traditional reductive steps . These methods not only improve efficiency but also align with environmental sustainability goals . As part broader effort toward sustainable pharmaceutical manufacturing , researchers are increasingly seeking out methods that minimize hazardous waste generation while maintaining high yields . p > < p > Another exciting area involves using 5-(3-Bromo- 22 dim eth ylpro pyl ) - thi az ole as part material science applications beyond traditional drug discovery . Recent work has shown that certain heterocyclic compounds can self-assemble into nanostructured materials with unique optical or electronic properties . These materials find applications ranging from sensors to photovoltaic devices . While still under exploration potential exists thi az ole derivatives could contribute significantly this emerging field p > < p > Looking ahead future research on CAS No.2013373-76-5 will likely focus on expanding its chemical space through combinatorial chemistry approaches . By systematically varying substituents at different positions around thi az ole core researchers hope identify new bioactivities or improve existing ones . Advances automation technologies will enable rapid screening large libraries , accelerating discovery process p > < p > Finally regulatory considerations play important role when developing new chemical entities like this one . Compliance with international guidelines ensures safety efficacy products reaching market place while protecting public health interests overall p >